Cas no 887578-57-6 (7-Bromo-1H-indazol-3-ol)

7-Bromo-1H-indazol-3-ol is a halogenated indazole derivative with significant utility in pharmaceutical and agrochemical research. Its bromine substitution at the 7-position enhances reactivity, making it a valuable intermediate for cross-coupling reactions such as Suzuki or Buchwald-Hartwig amination. The hydroxyl group at the 3-position allows for further functionalization, enabling the synthesis of diverse heterocyclic compounds. This compound exhibits high purity and stability, ensuring reliable performance in synthetic applications. Its structural features make it particularly useful in the development of kinase inhibitors and other biologically active molecules. Researchers value its versatility in medicinal chemistry for constructing complex scaffolds with potential therapeutic applications.
7-Bromo-1H-indazol-3-ol structure
7-Bromo-1H-indazol-3-ol structure
Product Name:7-Bromo-1H-indazol-3-ol
CAS No:887578-57-6
MF:C7H5BrN2O
MW:213.031400442123
MDL:MFCD07367869
CID:720896
PubChem ID:24729195
Update Time:2025-06-08

7-Bromo-1H-indazol-3-ol Chemical and Physical Properties

Names and Identifiers

    • 7-Bromo-1H-indazol-3-ol
    • 3H-INDAZOL-3-ONE,7-BROMO-1,2-DIHYDRO
    • 3H-Indazol-3-one,7-bromo-1,2-dihydro-
    • 3-Hydroxy-7-bromo 1H-indazole
    • 7-bromo-1,2-dihydroindazol-3-one
    • 7-Bromo-1H-indazol-3(2H)-one
    • 7-Bromo-3-hydroxyindazole
    • QC-2803
    • MFCD07367869
    • CS-0256434
    • SCHEMBL16921428
    • A861491
    • 7-Bromo-1,2-dihydro-3H-indazol-3-one
    • 887578-57-6
    • Z2757551695
    • EN300-6487611
    • AKOS015961538
    • DTXSID90646618
    • E83251
    • SY359379
    • MDL: MFCD07367869
    • Inchi: 1S/C7H5BrN2O/c8-5-3-1-2-4-6(5)9-10-7(4)11/h1-3H,(H2,9,10,11)
    • InChI Key: SGRPRIZUCOTXRE-UHFFFAOYSA-N
    • SMILES: BrC1=CC=CC2C(NNC=21)=O

Computed Properties

  • Exact Mass: 211.95900
  • Monoisotopic Mass: 211.959
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 185
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 41.1A^2
  • XLogP3: 1.8

Experimental Properties

  • PSA: 48.91000
  • LogP: 2.03100

7-Bromo-1H-indazol-3-ol Customs Data

  • HS CODE:2933990090
  • Customs Data:

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

7-Bromo-1H-indazol-3-ol Pricemore >>

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